Cas no 62749-08-0 (2,5-Pyrrolidinedione, 1-[[[(1,1-dimethylethyl)amino]carbonyl]oxy]-)

2,5-Pyrrolidinedione, 1-[[[(1,1-dimethylethyl)amino]carbonyl]oxy]- structure
62749-08-0 structure
Product Name:2,5-Pyrrolidinedione, 1-[[[(1,1-dimethylethyl)amino]carbonyl]oxy]-
CAS No:62749-08-0
MF:C9H14N2O4
MW:214.218462467194
CID:433277
PubChem ID:10398326
Update Time:2025-04-19

2,5-Pyrrolidinedione, 1-[[[(1,1-dimethylethyl)amino]carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedione, 1-[[[(1,1-dimethylethyl)amino]carbonyl]oxy]-
    • (2,5-dioxopyrrolidin-1-yl) N-tert-butylcarbamate
    • SCHEMBL18812101
    • DTXSID20439257
    • 62749-08-0
    • Inchi: 1S/C9H14N2O4/c1-9(2,3)10-8(14)15-11-6(12)4-5-7(11)13/h4-5H2,1-3H3,(H,10,14)
    • InChI Key: INMHSOUWMAVPMD-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)(C)C)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 214.09542
  • Monoisotopic Mass: 214.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 75.7Ų

Experimental Properties

  • PSA: 75.71
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